Cas no 159686-99-4 (2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile)

• Product Name: 2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
• CAS No: 159686-99-4
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 1107028
• PubChem ID: 19709759
• Update Time: 2025-04-20

2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
• 2-Amino-5-(4-methylimidazol-1-yl)benzonitrile
• SCHEMBL1828556
• 4-(4-methyl-1H-imidazol-1-yl)-2-cyanoaniline
• DB-346774
• 159686-99-4
• CQHKVZVVOTWIED-UHFFFAOYSA-N

• Inchi： 1S/C11H10N4/c1-8-6-15(7-14-8)10-2-3-11(13)9(4-10)5-12/h2-4,6-7H,13H2,1H3
• InChI Key： CQHKVZVVOTWIED-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)C1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų